2,2,2-trifluoroethyl N-(thiophen-2-yl)carbamate
Overview
Description
“2,2,2-trifluoroethyl N-(thiophen-2-yl)carbamate” is a chemical compound with the CAS Number: 1305712-70-2 . It has a molecular weight of 225.19 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H6F3NO2S/c8-7(9,10)4-13-6(12)11-5-2-1-3-14-5/h1-3H,4H2,(H,11,12) . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Organic Semiconductors and Thin-Film Transistors
Thiophene derivatives have been synthesized and characterized for their potential as organic semiconductors in organic thin-film transistors (OTFTs). For example, new thiophene derivatives end-functionalized with carbazoles and α-carbolines have been studied for their p-channel characteristics and device performance, achieving significant carrier mobility and current on/off ratios (Jaeuk Han et al., 2015).
Electrochromic Materials and Polymer Synthesis
Thiophene and carbazole-containing compounds have been synthesized and their electrochromic properties investigated. The development of novel copolymers containing carbazole units has led to materials with significant spectroelectrochemical and switching abilities, indicating potential for applications in electrochromic devices (A. Aydın & I. Kaya, 2013).
Photoinitiators for Polymerization
Thiophene-based photoinitiators have been developed for radical and cationic polymerizations under near-UV and visible light, demonstrating high polymerization efficiencies and overcoming oxygen inhibition, making them suitable for various polymerization applications (Jing Zhang et al., 2015).
Polymer Solar Cells
Alternating copolymers incorporating thiophene units have been designed for high-efficiency polymer solar cells. The close packing of polymer chains in the solid state and the achievement of high power conversion efficiency underline the potential of thiophene-based materials in photovoltaic applications (Ruiping Qin et al., 2009).
Safety and Hazards
While specific safety and hazard information for “2,2,2-trifluoroethyl N-(thiophen-2-yl)carbamate” is not available, general safety measures for handling chemicals include wearing personal protective equipment/face protection, ensuring adequate ventilation, and avoiding contact with eyes, skin, or clothing .
Properties
IUPAC Name |
2,2,2-trifluoroethyl N-thiophen-2-ylcarbamate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F3NO2S/c8-7(9,10)4-13-6(12)11-5-2-1-3-14-5/h1-3H,4H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZDHCVOPQWNOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)NC(=O)OCC(F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F3NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401203299 |
Source
|
| Record name | Carbamic acid, N-2-thienyl-, 2,2,2-trifluoroethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401203299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1305712-70-2 |
Source
|
| Record name | Carbamic acid, N-2-thienyl-, 2,2,2-trifluoroethyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1305712-70-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Carbamic acid, N-2-thienyl-, 2,2,2-trifluoroethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401203299 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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